Cas no 26361-67-1 (Shidasterone)

• Product Name: Shidasterone
• CAS No: 26361-67-1
• MF: C₂₇H₄₂O₆
• MW: 462.618789196014
• CID: 52916
• PubChem ID: 15227299
• Update Time: 2025-04-18

Shidasterone Chemical and Physical Properties

Names and Identifiers

• Stachysterone D
• 22,25-Epoxy-2,3,14,20-tetrahydroxycholest-7-en-6-one
• Stachysteron D
• Shidasterone
• LMST01010193
• Q27109907
• CHEBI:26661
• (2S, 3R, 5R, 9R, 10R, 13R, 14S, 17S)-17-[(1R)-1-(5, 5-dimethyloxolan-2-yl)-1-hydroxyethyl]-2, 3, 14-trihydroxy-10, 13-dimethyl-2, 3, 4, 5, 9, 11, 12, 15, 16, 17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• 2beta,3beta,14,20-tetrahydroxy-22,25-epoxy-5beta-cholest-7-en-6-one
• SCHEMBL991110
• 22,25-Oxido-5beta-cholest-7-en-6-one-2beta,3beta,14alpha,20-tetrol
• 2,3,14,20-Tetrahydroxy-22,25-epoxycholest-7-en-6-one
• 22,25-oxido-5 beta-cholest-7-en-6-one-2 beta,3 beta,14 alpha,20-tetrol
• Cholest-7-en-6-one, 22,25-epoxy-2,3,14,20-tetrahydroxy-, (2beta,3beta,5beta)- (VAN)
• AKOS040735173
• DTXSID10949219
• 26361-67-1
• (2S,3R,5R,9R,10R,13R,14S,17S)-17-[(1R)-1-(5,5-dimethyloxolan-2-yl)-1-hydroxyethyl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• 22,25-Epoxy-2,3,14,20-tetrahydroxycholest-7-en-6-o

• Inchi： 1S/C27H42O6/c1-23(2)9-8-22(33-23)26(5,31)21-7-11-27(32)16-12-18(28)17-13-19(29)20(30)14-24(17,3)15(16)6-10-25(21,27)4/h12,15,17,19-22,29-32H,6-11,13-14H2,1-5H3/t15-,17-,19+,20-,21-,22?,24+,25+,26+,27+/m0/s1
• InChI Key： JWXMXJQGIRXWDG-SASGHFKCSA-N
• SMILES： O[C@@]12CC[C@H]([C@](C)(C3CCC(C)(C)O3)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

• Exact Mass: 462.29800
• Monoisotopic Mass: 462.298139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 882
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Powder
• Density: 1.25
• PSA: 107.22000
• LogP: 2.89960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives